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Compound of Interest
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Cat. No.: B121885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of choline iodide
in the electrolytes of dye-sensitized solar cells (DSSCs). Choline iodide is a key component in

the formulation of green and sustainable deep eutectic solvent (DES) based electrolytes,

offering a promising alternative to volatile and toxic organic solvents traditionally used in

DSSCs.

Introduction to Choline Iodide in DSSCs
Choline iodide [(CH₃)₃N(CH₂CH₂OH)⁺I⁻] is a quaternary ammonium salt that has garnered

significant interest in the field of photovoltaics, particularly in the development of electrolytes for

dye-sensitized solar cells. Its primary application lies in the formation of deep eutectic solvents

(DESs), which are mixtures of a salt and a hydrogen bond donor (HBD) that exhibit a melting

point lower than either of the individual components. In the context of DSSCs, choline iodide
often serves as the iodide salt component of the I⁻/I₃⁻ redox couple, which is essential for the

regeneration of the photo-excited dye.

The use of choline iodide-based DESs as electrolytes offers several advantages, including

low volatility, high thermal stability, non-flammability, and environmental friendliness. These

properties address some of the major drawbacks of conventional organic solvent-based

electrolytes, such as leakage and the use of hazardous materials. Research has demonstrated

that the photovoltaic performance of DSSCs employing choline iodide-based electrolytes is
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highly dependent on the composition of the DES, including the choice of the hydrogen bond

donor and the presence of co-solvents like water.

Quantitative Data Presentation
The performance of dye-sensitized solar cells is evaluated based on several key parameters:

open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and overall power

conversion efficiency (η). The following tables summarize the performance of DSSCs utilizing

choline iodide-based electrolytes under various experimental conditions, as reported in the

literature.

Electrolyte
Compositio
n

Voc (V)
Jsc
(mA/cm²)

FF η (%) Reference

Choline

iodide:Ethyle

ne Glycol (1:2

molar ratio),

anhydrous

- - - 3.40 [1]

Choline

iodide:Ethyle

ne Glycol

with 25 wt%

water

- - - 1.84 [1]

Choline

iodide:Glycer

ol (with D149

dye)

- - - 3.88 [2][3]

Table 1: Performance of DSSCs with Choline Iodide-Based Deep Eutectic Solvent

Electrolytes.
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Electrolyte
System

Voc (V)
Jsc
(mA/cm²)

FF η (%) Reference

Protic

analogue

[NHMe₂EtOH

]⁺I⁻:Ethylene

Glycol (1:2

molar ratio),

anhydrous

- - - 3.40 [1]

Choline

iodide

counterpart

[NMe₃EtOH]⁺

I⁻:Ethylene

Glycol with

25 wt% water

- - - 1.84 [1]

Choline

chloride:Urea

based DES

- - - ~5.1 [2]

Choline

chloride:Ethyl

ene Glycol

based DES

- - - ~5.1 [2]

Guaniline-I

(Choline

iodide:Guanid

inium

thiocyanate

1:1 molar

ratio) with

water

- - - - [4][5]

Table 2: Comparative Performance of Choline-Based Electrolytes in DSSCs.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubs.acs.org/doi/10.1021/acsaenm.3c00673
https://pubs.acs.org/doi/10.1021/acsaenm.3c00673
https://pmc.ncbi.nlm.nih.gov/articles/PMC9034084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9034084/
https://www.researchgate.net/publication/353805807_Evaluation_of_canonical_choline_chloride_based_deep_eutectic_solvents_as_dye-sensitized_solar_cell_electrolytes
https://www.tandfonline.com/doi/full/10.1080/17518253.2022.2111231
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of Choline Iodide-Based Deep Eutectic
Solvent (DES) Electrolyte
This protocol describes the preparation of a common choline iodide-based DES electrolyte

using ethylene glycol as the hydrogen bond donor.

Materials:

Choline iodide (ChI)

Ethylene glycol (EG)

Iodine (I₂)

Magnetic stirrer and stir bar

Glass vial

Procedure:

Weigh choline iodide and ethylene glycol in a 1:2 molar ratio and place them in a glass

scintillation vial.[1]

Add a magnetic stir bar to the vial.

Stir the mixture at ambient temperature. A homogenous deep eutectic solvent should form

within 5-10 minutes of magnetic mixing.[1]

To prepare the working electrolyte, add the desired amount of iodine (I₂) to the DES to

achieve the target I₃⁻ concentration (e.g., 25–125 mM I₂).[1]

Continue stirring until the iodine is completely dissolved. The electrolyte is now ready for use

in DSSC fabrication.

Fabrication of Dye-Sensitized Solar Cells
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This protocol outlines the general steps for assembling a DSSC using a choline iodide-based

electrolyte.

Materials:

FTO (Fluorine-doped Tin Oxide) coated glass slides

TiO₂ paste

Sensitizing dye solution (e.g., N719)

Choline iodide-based DES electrolyte

Platinum-coated counter electrode

Surlyn or other sealant

Screen printer or doctor blade

Furnace

Vacuum backfilling system

Procedure:

Photoanode Preparation:

Clean the FTO glass slides thoroughly.

Deposit a layer of TiO₂ paste onto the conductive side of the FTO glass using screen

printing or the doctor-blade technique.

Sinter the TiO₂ film in a furnace at high temperatures (e.g., 450-500 °C) to ensure good

electrical contact and porosity.

After cooling to approximately 80 °C, immerse the TiO₂ electrode in the sensitizing dye

solution and leave it for several hours to ensure complete dye adsorption.
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Rinse the dye-sensitized photoanode with an appropriate solvent (e.g., ethanol) to remove

excess dye and dry it.

Assembly of the Solar Cell:

Place a sealant (e.g., Surlyn) around the TiO₂ film on the photoanode.

Position the platinum-coated counter electrode on top of the sealant, creating a small gap

between the two electrodes.

Heat the assembly to melt the sealant and bond the two electrodes together, leaving one

or two small holes for electrolyte filling.

Electrolyte Injection:

Introduce the prepared choline iodide-based DES electrolyte into the cell through the

pre-drilled holes using a vacuum backfilling method.[6] This ensures the complete

penetration of the viscous electrolyte into the porous TiO₂ layer.

Seal the holes with a small piece of sealant and a coverslip.

Visualizations
Mechanism of a Dye-Sensitized Solar Cell
The following diagram illustrates the fundamental working principle of a DSSC, highlighting the

role of the iodide/triiodide redox couple, for which choline iodide serves as a source.
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Caption: Working principle of a Dye-Sensitized Solar Cell.

Experimental Workflow for DSSC Fabrication
This diagram outlines the key steps involved in the fabrication of a DSSC using a choline
iodide-based electrolyte.
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Caption: Experimental workflow for DSSC fabrication and characterization.
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Conclusion
Choline iodide is a versatile and promising component for the development of environmentally

friendly and stable electrolytes for dye-sensitized solar cells. Its application in deep eutectic

solvents has paved the way for a new generation of sustainable photovoltaic devices. The

protocols and data presented in this document provide a comprehensive guide for researchers

and scientists working on the advancement of DSSC technology. Further optimization of

choline iodide-based electrolytes, through the exploration of new hydrogen bond donors and

additives, holds the potential to further enhance the efficiency and long-term stability of these

solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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